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Compound of Interest

Compound Name: TX-1123

Cat. No.: B1202124 Get Quote

Essential Safety and Handling Guide for TX-1123
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

TX-1123, a potent protein tyrosine kinase inhibitor. Adherence to these guidelines is essential

to ensure personal safety and minimize environmental impact.

Hazard Identification and Engineering Controls
TX-1123 is a potent compound that requires careful handling to avoid exposure. The primary

hazards are inhalation of the powder and contact with skin and eyes. All handling of TX-1123
powder should be conducted in a designated area with appropriate engineering controls to

minimize exposure.

Engineering Controls:

Ventilation: All work with TX-1123 powder must be performed in a certified chemical fume

hood or a ventilated balance safety enclosure (VBSE). These systems are designed to

contain airborne particles and prevent inhalation.

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

laboratory where TX-1123 is handled.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling TX-1123. There are

no established occupational exposure limits for TX-1123, therefore, stringent adherence to

PPE protocols is crucial.

PPE Category Specification

Eye Protection
Safety goggles with side-shields are required to

protect against splashes and airborne particles.

Hand Protection

Double gloving with nitrile gloves is

recommended. Nitrile gloves offer good

resistance to a variety of chemicals.

Body Protection

An impervious, solid-front laboratory coat or

gown should be worn to protect against skin

contact.

Respiratory Protection

A NIOSH-approved N95 or higher-level

respirator is required when handling the powder

form of TX-1123 to prevent inhalation.

Experimental Protocols
3.1. Weighing and Reconstitution

This protocol outlines the steps for safely weighing TX-1123 powder and preparing a stock

solution.

Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume

hood or VBSE is functioning correctly.

Weighing:

Perform all weighing operations within the ventilated enclosure.

Use a dedicated set of weighing tools (spatula, weigh paper).
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Carefully transfer the desired amount of TX-1123 powder to a tared container. Avoid

creating dust.

Reconstitution:

Add the appropriate solvent to the container with the TX-1123 powder.

Gently swirl the container to dissolve the powder completely. Sonication may be used if

necessary.

Storage:

Store the reconstituted stock solution in a clearly labeled, sealed container.

For short-term storage, refrigeration at 2-8°C is recommended. For long-term storage,

aliquot and freeze at -20°C or -80°C.

3.2. Spillage and Decontamination

In the event of a spill, follow these procedures immediately.

Evacuate: If the spill is large or outside of a containment device, evacuate the immediate

area.

Contain: For small spills within the fume hood, cover the spill with an absorbent material.

Decontaminate:

Wearing appropriate PPE, carefully clean the spill area.

Use a suitable solvent (e.g., ethanol) to decontaminate surfaces.

Collect all contaminated materials in a designated hazardous waste container.

Disposal Plan
TX-1123 and any materials that come into contact with it are considered cytotoxic waste and

must be disposed of accordingly.
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Waste Segregation and Disposal:

Waste Type Disposal Procedure

Solid Waste (Gloves, wipes, etc.)
Place in a clearly labeled, sealed plastic bag for

cytotoxic waste.

Liquid Waste (Unused solutions)

Collect in a designated, leak-proof container

labeled "Cytotoxic Liquid Waste." Do not mix

with other chemical waste.

Sharps (Needles, contaminated glass)

Dispose of in a puncture-resistant sharps

container specifically designated for cytotoxic

waste.

All cytotoxic waste must be collected by a certified hazardous waste disposal service for high-

temperature incineration.

Workflow and Safety Diagrams
Diagram 1: TX-1123 Handling Workflow
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Caption: Step-by-step workflow for the safe handling of TX-1123.

Diagram 2: Spill Response Logic
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Caption: Decision-making process for responding to a TX-1123 spill.

To cite this document: BenchChem. [Personal protective equipment for handling TX-1123].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202124#personal-protective-equipment-for-
handling-tx-1123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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